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Researchers and scientists in the field of renewable energy are witnessing significant

advancements in perovskite solar cell (PSC) technology. A key area of improvement lies in the

use of additives to enhance performance and durability. This guide provides a detailed

comparison of perovskite solar cells fabricated with and without the incorporation of

Diethylammonium Bromide (DEABr), a strategy that has demonstrated considerable promise

in boosting key photovoltaic parameters and stability.

The addition of Diethylammonium Bromide (DEABr) as a post-treatment agent on

methylammonium lead iodide (MAPbI₃) perovskite films has been shown to significantly

enhance the power conversion efficiency (PCE) and stability of planar perovskite solar cells.

This improvement is largely attributed to the formation of a 2D/3D hybrid perovskite structure.

The DEABr treatment facilitates the secondary growth of small perovskite crystals into larger

grains and forms a 2D capping layer on the 3D perovskite film. This 2D layer plays a crucial

role in passivating defects, reducing interfacial recombination, and acting as a barrier against

moisture, thereby improving the overall performance and longevity of the solar cells.[1][2]

Quantitative Performance Comparison
The following table summarizes the key performance metrics of perovskite solar cells with and

without DEABr treatment, based on experimental data from published research.
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Performance
Metric

Without DEABr
(Control)

With DEABr Unit Reference

Power

Conversion

Efficiency (PCE)

14.37 18.30 % [1]

Open-Circuit

Voltage (Voc)
1.02 1.06 V [2]

Short-Circuit

Current Density

(Jsc)

21.5 22.8 mA/cm² [2]

Fill Factor (FF) 0.69 0.75 - [2]

The Impact of DEABr on Perovskite Solar Cell
Performance
The introduction of DEABr leads to several beneficial changes in the perovskite film's

properties and the solar cell's performance:

Enhanced Crystallinity and Grain Size: DEABr treatment promotes the growth of larger

perovskite grains, which reduces the density of grain boundaries that can act as sites for

charge recombination.[1]

Formation of a 2D/3D Heterostructure: A 2D (DA)₂(Pb,MA)n-1I3n+1 capping layer forms on

the surface of the 3D MAPbI₃ perovskite. This 2D layer passivates surface defects and

improves charge extraction.[1][2]

Improved Stability: The hydrophobic nature of the diethylammonium cations in the 2D layer

provides enhanced resistance to moisture, a key factor in the degradation of perovskite solar

cells. The improved film quality also contributes to better light and thermal stability.[1]

Reduced Non-radiative Recombination: The passivation of defects at the perovskite surface

and grain boundaries by the 2D capping layer significantly reduces non-radiative

recombination, leading to a higher open-circuit voltage (Voc) and fill factor (FF).[2]
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Experimental Protocols
The following section details the typical experimental procedures for fabricating perovskite solar

cells, both with and without the DEABr post-treatment.

Materials and Substrate Preparation:
Substrates: Fluorine-doped tin oxide (FTO) coated glass.

Materials: Methylammonium iodide (MAI), lead iodide (PbI₂), Diethylammonium Bromide
(DEABr), N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), chlorobenzene, Spiro-

OMeTAD, and gold.

Substrate Cleaning: The FTO substrates are sequentially cleaned in an ultrasonic bath with

detergent, deionized water, acetone, and isopropanol, followed by UV-ozone treatment.

Device Fabrication (Control - Without DEABr):
Electron Transport Layer (ETL) Deposition: A compact TiO₂ layer is deposited on the FTO

substrate by spin-coating and subsequent annealing.

Perovskite Precursor Solution: A solution of MAPbI₃ is prepared by dissolving MAI and PbI₂

in a mixture of DMF and DMSO.

Perovskite Deposition: The MAPbI₃ precursor solution is spin-coated onto the TiO₂ layer. An

anti-solvent (e.g., chlorobenzene) is dripped onto the spinning substrate to induce rapid

crystallization. The film is then annealed.

Hole Transport Layer (HTL) Deposition: A solution of Spiro-OMeTAD with additives is spin-

coated on top of the perovskite layer.

Electrode Deposition: A gold electrode is deposited by thermal evaporation.

Device Fabrication (With DEABr Post-Treatment):
ETL and Perovskite Deposition: Follow steps 1-3 from the control fabrication process.
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DEABr Post-Treatment: A dilute solution of DEABr in isopropanol is dynamically spin-coated

onto the annealed MAPbI₃ perovskite film. The film is then annealed again at a lower

temperature.

HTL and Electrode Deposition: Follow steps 4 and 5 from the control fabrication process.

Visualizing the Process and Mechanism
The following diagrams illustrate the experimental workflow and the proposed mechanism of

how DEABr enhances the performance of perovskite solar cells.
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Fabrication workflow for perovskite solar cells.
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Mechanism of DEABr-induced performance enhancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Performance Showdown: Diethylammonium Bromide
Boosts Perovskite Solar Cell Efficiency and Stability]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7801147#performance-comparison-of-
perovskite-solar-cells-with-and-without-diethylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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